Tert-butyl 3-(aminomethyl)furan-2-carboxylate
Overview
Description
Tert-butyl 3-(aminomethyl)furan-2-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a furan derivative that has been synthesized using different methods.
Mechanism Of Action
The mechanism of action of tert-butyl 3-(aminomethyl)furan-2-carboxylate is not well understood. However, it has been suggested that this compound may act by inhibiting certain enzymes or proteins in the body. This inhibition may lead to the suppression of various physiological processes, such as inflammation, cell proliferation, and microbial growth.
Biochemical And Physiological Effects
Tert-butyl 3-(aminomethyl)furan-2-carboxylate has been shown to have various biochemical and physiological effects. It has been reported to exhibit anti-inflammatory, antimicrobial, and antitumor activities. This compound has also been shown to inhibit the proliferation of cancer cells and induce apoptosis, which is a programmed cell death process.
Advantages And Limitations For Lab Experiments
The advantages of using tert-butyl 3-(aminomethyl)furan-2-carboxylate in lab experiments include its easy synthesis, low cost, and potential applications in various fields of scientific research. However, there are also some limitations to using this compound, such as its low solubility in water and the lack of information on its toxicity and side effects.
Future Directions
There are several future directions for the research on tert-butyl 3-(aminomethyl)furan-2-carboxylate. One of the directions is to investigate its potential applications in the development of new drugs for the treatment of various diseases, such as cancer and inflammation. Another direction is to study its mechanism of action in more detail to understand how it interacts with different enzymes and proteins in the body. Furthermore, the development of new synthetic methods for this compound may lead to the discovery of new bioactive compounds with improved properties.
Synthesis Methods
The synthesis of tert-butyl 3-(aminomethyl)furan-2-carboxylate has been achieved using various methods. One of the commonly used methods involves the reaction of furfurylamine with tert-butyl 3-bromopropanoate in the presence of a base such as potassium carbonate. This reaction results in the formation of tert-butyl 3-(aminomethyl)furan-2-carboxylate.
Scientific Research Applications
Tert-butyl 3-(aminomethyl)furan-2-carboxylate has shown potential applications in various fields of scientific research. It has been used as a building block in the synthesis of various bioactive compounds, such as antitumor agents, anti-inflammatory agents, and antimicrobial agents. This compound has also been used in the development of new materials, such as polymers and catalysts.
properties
IUPAC Name |
tert-butyl 3-(aminomethyl)furan-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO3/c1-10(2,3)14-9(12)8-7(6-11)4-5-13-8/h4-5H,6,11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VYMAAJIDITYYLE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(C=CO1)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 3-(aminomethyl)furan-2-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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